Cas no 2307772-40-1 (rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid)
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Furancarboxylic acid, tetrahydro-2-(trifluoromethyl)-, (2R,3R)-rel-
- rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid
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- Inchi: 1S/C6H7F3O3/c7-6(8,9)4-3(5(10)11)1-2-12-4/h3-4H,1-2H2,(H,10,11)/t3-,4-/m1/s1
- InChI Key: GLRQBASJUIOWPZ-QWWZWVQMSA-N
- SMILES: O1CC[C@@H](C(O)=O)[C@@H]1C(F)(F)F
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1268325-0.05g |
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid |
2307772-40-1 | 95% | 0.05g |
$249.0 | 2023-07-08 | |
| Enamine | EN300-1268325-0.1g |
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid |
2307772-40-1 | 95% | 0.1g |
$372.0 | 2023-07-08 | |
| Enamine | EN300-1268325-0.25g |
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid |
2307772-40-1 | 95% | 0.25g |
$530.0 | 2023-07-08 | |
| Enamine | EN300-1268325-0.5g |
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid |
2307772-40-1 | 95% | 0.5g |
$835.0 | 2023-07-08 | |
| Enamine | EN300-1268325-1.0g |
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid |
2307772-40-1 | 95% | 1.0g |
$1070.0 | 2023-07-08 | |
| Enamine | EN300-1268325-2.5g |
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid |
2307772-40-1 | 95% | 2.5g |
$2100.0 | 2023-07-08 | |
| Enamine | EN300-1268325-5.0g |
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid |
2307772-40-1 | 95% | 5.0g |
$3105.0 | 2023-07-08 | |
| Enamine | EN300-1268325-10.0g |
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid |
2307772-40-1 | 95% | 10.0g |
$4606.0 | 2023-07-08 | |
| Enamine | EN300-1268325-50mg |
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid |
2307772-40-1 | 95.0% | 50mg |
$249.0 | 2023-10-02 | |
| Enamine | EN300-1268325-100mg |
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid |
2307772-40-1 | 95.0% | 100mg |
$372.0 | 2023-10-02 |
rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid
Introduction to Rac-(2R,3R)-2-(Trifluoromethyl)oxolane-3-carboxylic Acid (CAS No. 2307772-40-1)
Rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid (CAS No. 2307772-40-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique oxolane ring structure and the presence of a trifluoromethyl group, exhibits intriguing chemical properties that make it a valuable candidate for further research and development.
The oxolane ring, also known as a tetrahydrofuran derivative, provides the molecule with a rigid three-dimensional framework, which can be crucial for its interaction with biological targets. The trifluoromethyl group, on the other hand, is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of molecules, making them more suitable for oral administration and improving their bioavailability. These features collectively contribute to the compound's potential as a building block for novel therapeutic agents.
In recent years, there has been a growing interest in the development of molecules with oxolane moieties due to their ability to mimic natural products and their potential to exhibit favorable pharmacokinetic profiles. Rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid is no exception and has been explored in various contexts, including its role as an intermediate in the synthesis of more complex molecules.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly critical and often requires specialized methodologies to achieve optimal results. Advances in synthetic chemistry have enabled the development of more efficient routes, making the production of Rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid more accessible than ever before.
One of the most compelling aspects of this compound is its potential application in drug discovery. The oxolane ring can serve as a scaffold for designing molecules that interact with specific biological targets, while the trifluoromethyl group can enhance binding affinity and selectivity. This combination makes Rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid an attractive candidate for further exploration in medicinal chemistry.
Recent studies have demonstrated the utility of this compound in various therapeutic areas. For instance, it has been investigated as a potential intermediate in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The rigid structure provided by the oxolane ring allows for precise alignment with biological targets, while the lipophilic nature of the trifluoromethyl group ensures better membrane penetration.
The pharmacological properties of Rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid have also been studied in detail. Initial experiments have shown that it exhibits moderate activity against certain enzymes involved in disease pathways. However, further research is needed to fully understand its mechanism of action and to optimize its therapeutic potential.
In conclusion, Rac-(2R,3R)-2-(trifluoromethyl)oxolane-3-carboxylic acid (CAS No. 2307772-40-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing new drugs targeting various diseases. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to increase, paving the way for innovative therapeutic solutions.
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